Cas no 1226454-92-7 (N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1226454-92-7
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 5435016
• PubChem ID: 49673250
• Update Time: 2025-11-06

N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1H-inden-5-yl)-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide
• N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• AKOS024480651
• 1226454-92-7
• 3-[benzenesulfonyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)thiophene-2-carboxamide
• F3222-4688
• N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C21H20N2O3S2/c1-23(28(25,26)18-8-3-2-4-9-18)19-12-13-27-20(19)21(24)22-17-11-10-15-6-5-7-16(15)14-17/h2-4,8-14H,5-7H2,1H3,(H,22,24)
• InChI Key： NQOQMNFBZSVHAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)C1C=CSC=1C(NC1C=CC2=C(C=1)CCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

N-(2,3-Dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1226454-92-7, also known as N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring system with a sulfonamide group and an indenyl substituent. The integration of these functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of thiophene-based compounds in the development of advanced materials and pharmaceutical agents. The thiophene moiety in this compound serves as a key structural element, contributing to its electronic properties and reactivity. The sulfonamide group, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Furthermore, the indenyl substituent introduces steric effects that can influence the compound's stability and interaction with biological targets.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes. For instance, studies have demonstrated that this compound exhibits potent activity against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its unique structure allows for further modification to optimize its pharmacokinetic properties, such as half-life and bioavailability.

Another area of interest is the use of this compound in material science. The thiophene ring system is known for its conjugated π-electron structure, which can be exploited in the development of conductive polymers and organic electronics. By incorporating this compound into polymer matrices, scientists aim to create materials with enhanced electrical conductivity and mechanical stability. Recent advancements in nanotechnology have further expanded the possibilities for utilizing this compound in the creation of nanostructured materials.

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process and improve efficiency.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic chemicals. Proper personal protective equipment should be used during handling, and storage conditions should be maintained to prevent degradation or contamination. Given its complex structure, thorough characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography is essential to confirm its identity and purity.

Looking ahead, ongoing research aims to explore the full potential of this compound across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications and improve its performance in existing ones. As technology advances, the ability to synthesize and modify such complex molecules will continue to drive innovation in both academic research and industrial applications.

In conclusion, CAS No. 1226454-92-7 represents a significant advancement in organic chemistry with wide-ranging implications for medicine, materials science, and beyond. Its unique structure and functional groups make it a valuable tool for researchers seeking novel solutions to complex challenges.